Cas no 1807041-27-5 (Methyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate)

• Product Name: Methyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate
• CAS No: 1807041-27-5
• MF: C₁₂H₁₀F₃NO₂S
• MW: 289.273512363434
• CID: 4953239
• Update Time: 2025-05-22

Methyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H10F3NO2S/c1-3-7-4-5-8(11(17)18-2)10(9(7)6-16)19-12(13,14)15/h4-5H,3H2,1-2H3
• InChI Key： OPDBBVCODCYWMC-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C(=O)OC)C=CC(=C1C#N)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 4
• Topological Polar Surface Area: 75.4

Additional information on Methyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate

Recent Advances in the Study of Methyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate (CAS: 1807041-27-5)

Methyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate (CAS: 1807041-27-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethylthio and cyano functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a subject of intense scientific inquiry.

The synthesis of Methyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate has been optimized in recent years to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to achieve efficient production. The compound's structural features, particularly the trifluoromethylthio group, are known to enhance its metabolic stability and bioavailability, which are critical factors in drug development. These properties have led to its exploration as a potential intermediate in the synthesis of novel therapeutic agents.

In the realm of biological activity, Methyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate has demonstrated notable effects in preliminary studies. For instance, it has been investigated for its inhibitory activity against specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory drugs. Additionally, its agrochemical applications are being explored, with studies indicating its efficacy as a pesticide intermediate due to its unique chemical structure.

Recent publications have also highlighted the compound's role in medicinal chemistry. For example, a 2023 study published in the Journal of Medicinal Chemistry detailed its use in the design of kinase inhibitors, which are crucial for targeting cancer-related pathways. The study reported that derivatives of Methyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate exhibited selective inhibition of certain kinases, paving the way for further optimization and preclinical testing.

Despite these advancements, challenges remain in the widespread application of Methyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate. Issues such as scalability of synthesis, potential toxicity, and environmental impact need to be addressed. Ongoing research aims to tackle these challenges by developing more sustainable synthesis routes and conducting comprehensive toxicity studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive progress in this area.

In conclusion, Methyl 3-cyano-4-ethyl-2-(trifluoromethylthio)benzoate (CAS: 1807041-27-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural properties and biological activities make it a valuable candidate for further investigation. As research continues, this compound is likely to play a significant role in the development of new therapeutic and agrochemical agents, contributing to advancements in the field.